Cas no 1240685-26-0 (5-Prop-1-ynyl-2-benzofuran-1,3-dione)

5-Prop-1-ynyl-2-benzofuran-1,3-dione structure
1240685-26-0 structure
Product Name:5-Prop-1-ynyl-2-benzofuran-1,3-dione
CAS No:1240685-26-0
MF:C11H6O3
MW:186.163543224335
MDL:MFCD28365741
CID:3163893
PubChem ID:253661306
Update Time:2025-04-21

5-Prop-1-ynyl-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Propynyl)phthalic Anhydride
    • 4-(Methylethynyl)phthalic Anhydride
    • SCHEMBL2126775
    • 4-(1-Propynyl)phthalicAnhydride
    • LBTIDDCTPLEEAG-UHFFFAOYSA-N
    • CS-0435493
    • MFCD28365741
    • 5-(PROP-1-YN-1-YL)-2-BENZOFURAN-1,3-DIONE
    • 5-(prop-1-yn-1-yl)-1,3-dihydro-2-benzofuran-1,3-dione
    • 5-(prop-1-yn-1-yl)isobenzofuran-1,3-dione
    • M2757
    • 1240685-26-0
    • DTXSID301338043
    • 5-prop-1-ynyl-2-benzofuran-1,3-dione
    • E78971
    • AS-85447
    • DTXCID301768347
    • 695-094-9
    • 5-Prop-1-ynyl-2-benzofuran-1,3-dione
    • MDL: MFCD28365741
    • Inchi: 1S/C11H6O3/c1-2-3-7-4-5-8-9(6-7)11(13)14-10(8)12/h4-6H,1H3
    • InChI Key: LBTIDDCTPLEEAG-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C#CC)=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 186.031694049g/mol
  • Monoisotopic Mass: 186.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.4±0.0 g/cm3
  • Melting Point: 113.0 to 117.0 deg-C
  • Boiling Point: 377.9±0.0 °C at 760 mmHg
  • Flash Point: 188.5±0.0 °C
  • Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-Prop-1-ynyl-2-benzofuran-1,3-dione Security Information

5-Prop-1-ynyl-2-benzofuran-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P865344-5g
4-(1-Propynyl)phthalic Anhydride
1240685-26-0 ≥98%
5g
575.00 2021-05-17
TRC
B523635-250mg
5-Prop-1-ynyl-2-benzofuran-1,3-dione
1240685-26-0
250mg
$ 50.00 2022-06-07
TRC
B523635-500mg
5-Prop-1-ynyl-2-benzofuran-1,3-dione
1240685-26-0
500mg
$ 65.00 2022-06-07
TRC
B523635-2.5g
5-Prop-1-ynyl-2-benzofuran-1,3-dione
1240685-26-0
2.5g
$ 115.00 2022-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M2757-5G
4-(1-Propynyl)phthalic Anhydride
1240685-26-0 >98.0%(GC)(T)
5g
¥420.00 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M2757-25G
4-(1-Propynyl)phthalic Anhydride
1240685-26-0 >98.0%(GC)(T)
25g
¥1610.00 2024-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M2757-5g
5-Prop-1-ynyl-2-benzofuran-1,3-dione
1240685-26-0 98.0%(GC&T)
5g
¥660.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M2757-25g
5-Prop-1-ynyl-2-benzofuran-1,3-dione
1240685-26-0 98.0%(GC&T)
25g
¥2290.0 2022-06-10
eNovation Chemicals LLC
Y1239375-5g
4-(1-Propynyl)phthalic Anhydride
1240685-26-0 98%
5g
$165 2024-06-06
abcr
AB474611-5 g
4-(1-Propynyl)phthalic anhydride, 98%; .
1240685-26-0 98%
5g
€121.00 2023-07-18
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD